Cas no 73004-96-3 (1-(2-chloroethyl)-3-methoxybenzene)

• Product Name: 1-(2-chloroethyl)-3-methoxybenzene
• CAS No: 73004-96-3
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 1084689
• PubChem ID: 253130
• Update Time: 2025-06-08

1-(2-chloroethyl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• (3-(2-Chloroethyl)phenyl)methanol
• 2-(3-methoxyphenyl)ethyl chloride
• 3-(2-chloro-ethyl)-anisole
• 3-methoxyphenethyl chloride
• meta-methoxyphenethyl chloride
• m-Methoxyphenethyl chloride
• m-methoxyphenylethyl chloride
• 1-(2-chloroethyl)-3-methoxybenzene
• m-methoxy-2-phenylethyl chloride
• SCHEMBL5341432
• 73004-96-3
• DTXSID20993768
• AKOS009359588
• YGYPCEPMUOKONV-UHFFFAOYSA-N
• NSC-75625
• NCIOpen2_000937
• NSC75625
• EN300-1231998
• G47274
• DS-007958
• 1-(2-chloroethyl)-3-methoxy-benzene

• MDL： MFCD11646271
• Inchi： 1S/C9H11ClO/c1-11-9-4-2-3-8(7-9)5-6-10/h2-4,7H,5-6H2,1H3
• InChI Key： YGYPCEPMUOKONV-UHFFFAOYSA-N
• SMILES： ClCCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 170.04993
• Monoisotopic Mass: 170.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.082
• Boiling Point: 248.7°C at 760 mmHg
• Flash Point: 108.4°C
• Refractive Index: 1.512
• PSA: 9.23
• LogP: 2.47650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 1-(2-chloroethyl)-3-methoxybenzene

Chemical Profile of 1-(2-chloroethyl)-3-methoxybenzene (CAS No. 73004-96-3)

1-(2-chloroethyl)-3-methoxybenzene, identified by its Chemical Abstracts Service (CAS) number 73004-96-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic heterocyclic compound features a benzene ring substituted with a methoxy group at the 3-position and a 2-chloroethyl side chain. Its unique structural configuration makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in medicinal chemistry and drug development.

The structure of 1-(2-chloroethyl)-3-methoxybenzene encompasses both electron-donating and electron-withdrawing groups, which contribute to its reactivity and potential applications. The methoxy group (-OCH₃) enhances the compound's solubility in polar solvents and influences its electronic properties, while the chloroethyl moiety (-CH₂CH₂Cl) introduces reactivity suitable for further functionalization. This balance of functional groups makes it a versatile building block for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has shown increasing interest in 1-(2-chloroethyl)-3-methoxybenzene due to its potential as a precursor in the synthesis of antineoplastic and anti-inflammatory compounds. Research published in leading journals such as the Journal of Medicinal Chemistry and Organic Letters highlights its role in developing small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against kinases and other enzymes involved in cancer progression.

One notable application of 1-(2-chloroethyl)-3-methoxybenzene is in the synthesis of alkylating agents, which are widely used in chemotherapy. The chloroethyl group can undergo nucleophilic substitution reactions, allowing for the introduction of other pharmacophores that enhance drug efficacy. Recent advancements in medicinal chemistry have leveraged this compound to develop next-generation chemotherapeutic agents with improved selectivity and reduced toxicity. For example, modifications to the methoxy group have been explored to fine-tune the pharmacokinetic properties of resulting drugs.

The synthetic pathways involving 1-(2-chloroethyl)-3-methoxybenzene are well-documented in organic synthesis literature. Common methods include nucleophilic aromatic substitution (SNAr) reactions, where the chloroethyl side chain reacts with nucleophiles such as amines or thiols, yielding functionalized derivatives. Additionally, palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents at strategic positions within the benzene ring. These synthetic strategies underscore the compound's importance as a synthetic intermediate in industrial-scale drug production.

From an academic perspective, 1-(2-chloroethyl)-3-methoxybenzene has been extensively studied for its mechanistic insights into electrophilic aromatic substitution reactions. The interplay between electron-donating groups like methoxy and electron-withdrawing groups like chloroethyl provides a rich ground for exploring reaction dynamics and regioselectivity. Such studies not only advance our understanding of fundamental organic chemistry principles but also inform the design of more efficient synthetic routes for pharmaceutical intermediates.

The pharmacological relevance of derivatives derived from 1-(2-chloroethyl)-3-methoxybenzene extends beyond oncology. Emerging research suggests its potential application in neurodegenerative diseases, where modified analogs exhibit neuroprotective effects. For instance, studies have shown that certain derivatives can modulate cholinergic receptors, offering a potential therapeutic strategy for conditions such as Alzheimer's disease. This expanding scope of applications highlights the compound's versatility and underscores its significance in drug discovery efforts.

In conclusion, 1-(2-chloroethyl)-3-methoxybenzene (CAS No. 73004-96-3) represents a cornerstone compound in modern medicinal chemistry. Its unique structural features enable diverse synthetic modifications, making it indispensable for developing novel therapeutic agents across multiple disease areas. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain at the forefront of pharmaceutical innovation.